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Compound of Interest

Compound Name: Benzophenone-2

Cat. No.: B1218759

Essential Safety and Handling Guide for
Benzophenone-2

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Benzophenone-2 (CAS No. 131-55-5). The following information is
compiled to ensure the safe handling of this chemical in a laboratory setting, prioritizing the
well-being of researchers, scientists, and drug development professionals.

Disclaimer: Comprehensive safety data for Benzophenone-2 is limited. The European
Scientific Committee on Consumer Safety (SCCS) has indicated concerns regarding its
potential genotoxicity and endocrine activity, and as such, could not conclude on its safety.[1]
Therefore, handling this chemical requires a cautious approach, and a thorough, specific risk
assessment should be conducted before any use. Much of the following guidance is based on
the safety information for the closely related compound, Benzophenone (CAS No. 119-61-9),
and general best practices for handling potentially hazardous chemical powders.

Hazard and Exposure Data

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for
Benzophenone-2, the following table summarizes known hazards and general protective
measures. Information for Benzophenone is included for reference and should be used to
inform a conservative safety approach.
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Information for

Information for

Parameter Benzophenone (for Source
Benzophenone-2
reference)
Data not available. Suspected of causing
GHS Hazard Potential for cancer. Very toxic to e
Statements genotoxicity and aquatic life with long-
endocrine activity.[1] lasting effects.
Signal Word Data not available Danger [4]

Physical Form

Reported as a
fragrance ingredient,
UV-filter, and light

stabilizer.[1]

White to off-white

crystalline powder.

Permissible Exposure
Limit (PEL)

Data not available

Data not available

Threshold Limit Value
(TLV)

Data not available

Data not available

Immediately
Dangerous to Life or
Health (IDLH)

Data not available

Data not available

Glove Material

Data not available.
Select gloves resistant
to organic

compounds.

Chemical-resistant
gloves (e.g., nitrile,
(5]

neoprene) are

recommended.

Personal Protective Equipment (PPE) Selection

Proper selection and use of PPE are critical to minimize exposure. The following are minimum

requirements for handling Benzophenone-2.

o Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[2][5]

o Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[5] Inspect

gloves for any tears or punctures before use.[5]
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o Body Protection: A fully buttoned laboratory coat is required to protect against skin contact.

[5]16]

e Respiratory Protection: Conduct all manipulations of the solid compound that may generate
dust within a chemical fume hood to minimize inhalation exposure.[5][6] If a fume hood is not
available or if dust generation is significant, a NIOSH/MSHA-approved respirator should be
used.[6]

Experimental Protocols: Step-by-Step Handling
Procedures

o Risk Assessment: Conduct a task-specific risk assessment before beginning any work.
e Fume Hood: Ensure a chemical fume hood is available and functioning correctly.[5]
o Safety Equipment: Locate the nearest eyewash station and safety shower.[5]

o Gather Materials: Assemble all necessary PPE, handling equipment (e.g., spatulas, weighing
papers), and waste containers before handling the chemical.

e Donning PPE: Put on a lab coat, followed by safety glasses/goggles, and finally, gloves.
» Weighing and Transferring:

o Perform all weighing and transferring of solid Benzophenone-2 inside a chemical fume
hood to control dust.[5]

o Use a spatula for transferring the powder. Avoid scooping or pouring in a manner that
creates airborne dust.[5]

o If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.
o Container: Keep the container tightly closed when not in use.[6][7]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]

[7]
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o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.[5]

Spill and Emergency Procedures

o Small Spills (Solid):

[¢]

Alert personnel in the immediate area.[5]

o

Wearing appropriate PPE, gently sweep or scoop the solid material to avoid creating dust.

[5]

o

Collect the material into a labeled container for hazardous waste.[5]

o

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in
the hazardous waste container.[5]

» Skin Contact:
o Immediately flush the affected skin with plenty of water for at least 15 minutes.[2][8]
o Remove contaminated clothing.[2]
o If skin irritation occurs, seek medical advice.[2]

e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2][8]

o Seek medical attention.[2]
« Inhalation:
o Move the exposed individual to fresh air.[2]
o If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[2]

o Seek medical advice if discomfort or irritation persists.[2]
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 Ingestion:
o Rinse mouth thoroughly with water.[2]
o Do NOT induce vomiting.[2]
o Seek immediate medical attention.[6]

Disposal Plan

Dispose of all waste containing Benzophenone-2 in accordance with institutional and local
regulations for chemical waste.[5]

Solid Waste:

o Collect unused or contaminated solid Benzophenone-2 in a clearly labeled, sealed
container for hazardous waste.[5]

o Label the container as "Hazardous Waste" and include the chemical name.[5]

Contaminated Materials:

o Dispose of contaminated gloves, weighing papers, and other disposable materials in a
designated solid hazardous waste container.[5]

Solutions:

o Collect solutions containing Benzophenone-2 in a labeled container for liquid chemical
waste. Do not pour down the drain.[4][7]

Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
professional waste disposal company to arrange for waste pickup.[9]

o Provide the Safety Data Sheet (or this guide if an SDS is unavailable) to the waste
disposal service.[9] Incineration in a chemical incinerator with an afterburner and scrubber
is a common disposal method for such compounds.[9]
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Caption: Workflow for the safe handling and disposal of Benzophenone-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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